Cas no 142260-04-6 (2-Thiopheneheptanoic acid, 5-(3-phenylpropyl)-)
142260-04-6 structure
Product Name:2-Thiopheneheptanoic acid, 5-(3-phenylpropyl)-
CAS No:142260-04-6
MF:C20H26O2S
MW:330.484244823456
CID:1316440
Update Time:2024-08-18
2-Thiopheneheptanoic acid, 5-(3-phenylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Thiopheneheptanoic acid, 5-(3-phenylpropyl)-
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- Inchi: 1S/C20H26O2S/c21-20(22)14-7-2-1-6-12-18-15-16-19(23-18)13-8-11-17-9-4-3-5-10-17/h3-5,9-10,15-16H,1-2,6-8,11-14H2,(H,21,22)
- InChI Key: IYZPDXXSVHOLTH-UHFFFAOYSA-N
- SMILES: C1(CCCCCCC(O)=O)SC(CCCC2=CC=CC=C2)=CC=1
Computed Properties
- Exact Mass: 330.16548
Experimental Properties
- Density: 1.105±0.06 g/cm3(Predicted)
- Boiling Point: 486.1±33.0 °C(Predicted)
- PSA: 37.3
- pka: 4.77±0.10(Predicted)
2-Thiopheneheptanoic acid, 5-(3-phenylpropyl)- Related Literature
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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